Cas no 2090873-73-5 (1H-Pyrazole-4-carboxylic acid, 1-ethyl-5-(2-furanyl)-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-ethyl-5-(2-furanyl)-
• CAS No: 2090873-73-5
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5254985
• Update Time: 2025-06-13

1H-Pyrazole-4-carboxylic acid, 1-ethyl-5-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-ethyl-5-(2-furanyl)-

• Inchi： 1S/C10H10N2O3/c1-2-12-9(8-4-3-5-15-8)7(6-11-12)10(13)14/h3-6H,2H2,1H3,(H,13,14)
• InChI Key： OHYQELYKNMRTRW-UHFFFAOYSA-N
• SMILES： N1(CC)C(C2=CC=CO2)=C(C(O)=O)C=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 1-ethyl-5-(2-furanyl)-

Recent Advances in the Study of 1H-Pyrazole-4-carboxylic Acid, 1-ethyl-5-(2-furanyl)- (CAS: 2090873-73-5)

The compound 1H-Pyrazole-4-carboxylic acid, 1-ethyl-5-(2-furanyl)- (CAS: 2090873-73-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a pyrazole core substituted with a furanyl group, has been the subject of several studies exploring its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have highlighted the role of 1H-Pyrazole-4-carboxylic acid, 1-ethyl-5-(2-furanyl)- as a promising scaffold for drug discovery. Its structural features, including the presence of both pyrazole and furan rings, make it a versatile intermediate for the synthesis of bioactive molecules. Researchers have investigated its potential as an inhibitor of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer, inflammation, and infectious diseases.

One of the key findings in recent literature is the compound's ability to modulate specific signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1H-Pyrazole-4-carboxylic acid, 1-ethyl-5-(2-furanyl)- exhibited potent inhibitory activity against a subset of protein kinases involved in cell proliferation. This suggests its potential utility in developing targeted therapies for cancer. Additionally, the compound's favorable pharmacokinetic properties, such as good solubility and metabolic stability, further enhance its attractiveness as a drug candidate.

Another area of research has focused on the synthetic methodologies for producing 1H-Pyrazole-4-carboxylic acid, 1-ethyl-5-(2-furanyl)- and its derivatives. Recent advancements in organic synthesis have enabled the efficient and scalable preparation of this compound, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. For example, a novel one-pot multicomponent reaction has been reported, which significantly reduces the number of synthetic steps and improves overall yield.

In addition to its potential therapeutic applications, 1H-Pyrazole-4-carboxylic acid, 1-ethyl-5-(2-furanyl)- has also been explored for its role in chemical biology. Researchers have utilized this compound as a molecular probe to study enzyme mechanisms and protein-ligand interactions. Its unique structural features allow for the incorporation of various functional groups, enabling the design of tailored probes for specific biological targets.

Despite these promising developments, challenges remain in the further development of 1H-Pyrazole-4-carboxylic acid, 1-ethyl-5-(2-furanyl)- as a therapeutic agent. Issues such as selectivity, toxicity, and off-target effects need to be addressed through rigorous preclinical studies. Future research directions may include the optimization of its chemical structure to enhance potency and reduce side effects, as well as the exploration of its potential in combination therapies.

In conclusion, 1H-Pyrazole-4-carboxylic acid, 1-ethyl-5-(2-furanyl)- (CAS: 2090873-73-5) represents a valuable compound in the realm of chemical biology and medicinal chemistry. Its diverse pharmacological properties, coupled with recent advancements in synthetic methodologies, position it as a promising candidate for further drug development. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinical applications.